Cas no 2260918-08-7 ((S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone)
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone Chemical and Physical Properties
Names and Identifiers
-
- (S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone
- 2260918-08-7
- EN300-6739339
-
- Inchi: 1S/C6H13NO2S/c1-10(7,8)6-2-4-9-5-3-6/h6-7H,2-5H2,1H3/t10-/m0/s1
- InChI Key: MDKMTCWSBSWOAS-JTQLQIEISA-N
- SMILES: [S@](C)(C1CCOCC1)(=N)=O
Computed Properties
- Exact Mass: 163.06669983g/mol
- Monoisotopic Mass: 163.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 58.5Ų
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6739339-0.05g |
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone |
2260918-08-7 | 95.0% | 0.05g |
$1652.0 | 2025-03-13 | |
| Enamine | EN300-6739339-0.1g |
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone |
2260918-08-7 | 95.0% | 0.1g |
$1730.0 | 2025-03-13 | |
| Enamine | EN300-6739339-0.25g |
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone |
2260918-08-7 | 95.0% | 0.25g |
$1809.0 | 2025-03-13 | |
| Enamine | EN300-6739339-0.5g |
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone |
2260918-08-7 | 95.0% | 0.5g |
$1888.0 | 2025-03-13 | |
| Enamine | EN300-6739339-1.0g |
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone |
2260918-08-7 | 95.0% | 1.0g |
$1967.0 | 2025-03-13 |
(S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone
The Compound CAS No. 2260918-08-7: (S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone
(S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone, identified by the CAS registry number 2260918-08-7, is a chemically synthesized compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfanones, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure incorporates an imino group, a methyl substituent, and an oxane ring, making it a versatile candidate for various chemical modifications and functional studies.
The synthesis of (S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone involves a multi-step process that typically includes the formation of the oxane ring, followed by the introduction of the imino and methyl groups. Recent advancements in asymmetric synthesis have enabled the production of this compound in its (S) enantiomer form, which is crucial for its biological activity. The stereochemistry of the molecule plays a pivotal role in its interactions with biological targets, making it a valuable tool for studying enantioselective reactions and pharmacokinetics.
Recent studies have highlighted the potential of (S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone as a modulator of key cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development. Additionally, the compound has shown promise in modulating neurodegenerative pathways, suggesting its application in treating conditions such as Alzheimer's disease.
The structural versatility of (S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone allows for further chemical modifications to enhance its bioavailability and efficacy. Researchers are actively exploring strategies to improve its pharmacokinetic profile, including the addition of lipophilic groups to increase membrane permeability. These modifications are expected to pave the way for more effective therapeutic agents derived from this compound.
In terms of applications, (S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone has been utilized as a building block in medicinal chemistry. Its ability to form stable covalent bonds with biological targets makes it an ideal candidate for designing small-molecule inhibitors. Furthermore, its unique sulfanone moiety provides a platform for exploring novel chemical reactions and catalytic processes.
From an environmental perspective, the synthesis and handling of (S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone adhere to strict safety protocols to minimize ecological impact. Its production involves green chemistry principles, such as the use of recyclable solvents and energy-efficient reaction conditions, ensuring sustainability throughout its lifecycle.
In conclusion, (S)-Imino(methyl)(oxan-4-yl)-lambda6-sulfanone, with its unique molecular architecture and promising biological properties, represents a significant advancement in modern organic chemistry. Its continued exploration across various scientific disciplines is expected to unlock new therapeutic possibilities and contribute to the development of innovative medical treatments.
2260918-08-7 ((S)-imino(methyl)(oxan-4-yl)-lambda6-sulfanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)